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Compound of Interest

Compound Name: Ethyl cyclopentylideneacetate

Cat. No.: B162082

Technical Guide: Ethyl Cyclopentylideneacetate

Prepared for: Researchers, Scientists, and Drug Development Professionals Subject:
Physicochemical Properties of Ethyl Cyclopentylideneacetate

This document provides a concise technical summary of the core physicochemical properties of
Ethyl Cyclopentylideneacetate, a compound relevant in various chemical synthesis and
research applications. The data herein is compiled from verified chemical databases.

Quantitative Data Summary

The fundamental molecular properties of Ethyl Cyclopentylideneacetate are summarized
below. These values are critical for stoichiometric calculations, analytical characterization, and
experimental design.
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Property Value Reference
Molecular Formula CoH1402 [1112][3]
Molecular Weight 154.21 g/mol [1][3]
ethyl 2-
IUPAC Name _ [1]
cyclopentylideneacetate
CAS Number 1903-22-6 [11[2][3]
Monoisotopic Mass 154.099379685 Da [1]

Methodology & Protocols

The data presented in this guide are derived from both computational and established
experimental protocols.

2.1 Molecular Formula and Weight Calculation The molecular formula (CosH1402) is determined
through elemental analysis and confirmed by mass spectrometry. The molecular weight is a
calculated value based on the molecular formula and the standard atomic weights of its
constituent elements: Carbon (=12.011 u), Hydrogen (=1.008 u), and Oxygen (=15.999 u).

e Calculation: (9 * 12.011) + (14 * 1.008) + (2 * 15.999) = 154.207 g/mol . The commonly cited
value is rounded to 154.21 g/mol [1][3].

2.2 Experimental Verification Protocol: Mass Spectrometry High-resolution mass spectrometry
(HRMS) is the standard experimental method to confirm both the molecular formula and the
precise molecular weight (monoisotopic mass).

o Sample Preparation: The compound is dissolved in a suitable volatile solvent (e.g.,
methanol, acetonitrile).

« lonization: The sample is introduced into the mass spectrometer and ionized, typically using
Electrospray lonization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a high-
resolution analyzer (e.g., TOF, Orbitrap).

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclopentylideneacetate
https://www.chemsrc.com/en/cas/1903-22-6_403147.html
https://www.echemi.com/products/pd2109179296-ethyl-2-cyclopentylideneacetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclopentylideneacetate
https://www.echemi.com/products/pd2109179296-ethyl-2-cyclopentylideneacetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclopentylideneacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclopentylideneacetate
https://www.chemsrc.com/en/cas/1903-22-6_403147.html
https://www.echemi.com/products/pd2109179296-ethyl-2-cyclopentylideneacetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclopentylideneacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclopentylideneacetate
https://www.echemi.com/products/pd2109179296-ethyl-2-cyclopentylideneacetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Data Interpretation: The resulting spectrum provides the monoisotopic mass of the molecule
with high precision, which is used to confirm the elemental composition and validate the
molecular formula. For Ethyl Cyclopentylideneacetate, this value is approximately 154.099
Da[1].

Visualization of Molecular Composition

The following diagram illustrates the relationship between the compound and its elemental
formula, providing a clear visual breakdown of its atomic constituents.
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Figure 1: Elemental composition of Ethyl Cyclopentylideneacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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